2-(2-ethylphenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 2-(2-ethylphenyl)-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C15H13NO3S/c1-2-11-7-3-5-9-13(11)16-15(17)12-8-4-6-10-14(12)20(16,18)19/h3-10H,2H2,1H3
• InChI Key: VLYDQVCYSCNMRL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C15H13NO3S
• Molecular Weight: 287.3 g/mol

Description

2-(2-ethylphenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide, also known as EBIO, is a chemical compound with a molecular formula of C15H15NO3S. It is a synthetic compound that has been widely used in scientific research due to its unique properties. EBIO has been studied extensively for its potential applications in the fields of neuroscience, physiology, and pharmacology.

Scientific Research Applications

2-(2-ethylphenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of effects on various biological systems, including the nervous system, cardiovascular system, and immune system. This compound has been used to study the effects of potassium channels on neuronal excitability and synaptic transmission. It has also been shown to have vasodilatory effects on blood vessels, which may have potential applications in the treatment of hypertension and other cardiovascular diseases. Additionally, this compound has been used to study the effects of potassium channels on immune cell function, which may have implications for the treatment of autoimmune diseases.

Mechanism of Action

The mechanism of action of 2-(2-ethylphenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide involves its interaction with potassium channels. Specifically, it has been shown to activate the large conductance calcium-activated potassium channel (BKCa) and the intermediate conductance calcium-activated potassium channel (IKCa). This results in hyperpolarization of the cell membrane and a decrease in intracellular calcium levels. These effects can have a wide range of downstream effects on various biological systems.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have vasodilatory effects on blood vessels, which may be beneficial in the treatment of hypertension and other cardiovascular diseases. Additionally, this compound has been shown to have immunomodulatory effects on immune cells, which may have potential applications in the treatment of autoimmune diseases. This compound has also been shown to have neuroprotective effects in various animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-ethylphenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide in lab experiments is its specificity for potassium channels. This allows researchers to study the effects of potassium channels on various biological systems without the confounding effects of other ion channels. Additionally, this compound is relatively easy to synthesize and has a long shelf life, making it a convenient reagent for lab experiments.
One limitation of using this compound in lab experiments is its potential toxicity. While this compound has been shown to be relatively safe at low concentrations, higher concentrations may have toxic effects on cells and tissues. Additionally, this compound may have off-target effects on other ion channels and receptors, which may complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on 2-(2-ethylphenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide. One area of interest is the development of this compound-based therapeutics for the treatment of various diseases. For example, this compound may have potential applications in the treatment of hypertension, autoimmune diseases, and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various biological systems. This may lead to the development of more specific and potent this compound analogs for use in scientific research and therapeutics.

Synthesis Methods

2-(2-ethylphenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide can be synthesized using a variety of methods. One common method involves the reaction of 2-ethylphenylamine with chlorosulfonic acid to form the corresponding sulfonyl chloride. This intermediate is then reacted with potassium thiocyanate to form the desired compound. Other methods involve the use of different starting materials and reagents, but the overall process remains similar.